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Compound of Interest

Compound Name: AtPCO4-IN-1

cat. No.: 83836228

Technical Support Center: AtPCO4-IN-1

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) for researchers using AtPCO4-IN-1, a chemical inhibitor of Arabidopsis
thaliana PLANT CYSTEINE OXIDASE 4 (AtPCOA4). This guide is intended for researchers,
scientists, and drug development professionals encountering unexpected results during their
experiments.

Frequently Asked Questions (FAQSs)

Q1: What is AtPCO4-IN-1 and what is its expected biological effect?

Al: AtPCOA4-IN-1 is a small molecule inhibitor of the plant cysteine oxidase AtPCO4. AtPCO4
is a key enzyme in the N-degron pathway, which regulates the stability of Group VII Ethylene
Response Factor (ERF-VII) transcription factors in an oxygen-dependent manner. Under
normoxic (normal oxygen) conditions, AtPCO4 oxidizes the N-terminal cysteine residue of ERF-
Vlis, targeting them for degradation. By inhibiting AtPCO4, AtPCO4-IN-1 is expected to
stabilize ERF-VII proteins, even under normoxic conditions. This stabilization should lead to the
upregulation of hypoxia-responsive genes, mimicking a hypoxic response and potentially
enhancing tolerance to low-oxygen stress.[1]

Q2: What is the primary signaling pathway affected by AtPCO4-IN-1?

A2: AtPCO4-IN-1 primarily affects the Plant Cysteine Oxidase (PCO) branch of the N-degron
pathway. This pathway is a critical component of the plant's oxygen sensing and response
system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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